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Introduction

Tat-NR2B9c, also known as NA-1, is a cell-permeable peptide that acts as a potent inhibitor of
the interaction between Postsynaptic Density protein-95 (PSD-95) and the NMDA receptor
subunit NR2B.[1][2][3] By disrupting this interaction, Tat-NR2B9c uncouples NMDA receptor
activation from downstream neurotoxic signaling pathways, including those involving neuronal
nitric oxide synthase (nNOS) and NADPH oxidase, without blocking the ion channel itself.[1][4]
This mechanism makes Tat-NR2B9c a promising neuroprotective agent for conditions involving
excitotoxic neuronal damage, such as ischemic stroke.[1][5][6][7]

These application notes provide detailed protocols for utilizing Tat-NR2B9c¢ TFA in cell culture
experiments to investigate its neuroprotective and anti-apoptotic effects. The trifluoroacetate
(TFA) salt form of the peptide is a common result of the purification process; however,
researchers should be aware that TFA itself can have biological effects, with some studies
showing inhibition of cell proliferation at concentrations as low as 10 nM.[8][9] Therefore, it is
crucial to include appropriate vehicle controls in all experiments.
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Quantitative Data Summary

The effective concentration of Tat-NR2B9c can vary depending on the cell type, experimental
model, and specific endpoint being measured. The following tables summarize key quantitative
data from the literature to guide the selection of an optimal working concentration.

Table 1: In Vitro Efficacy and Binding Affinity of Tat-NR2B9c

Parameter Target Value Reference

PSD-95 PDZ domain
EC50 6.7 nM [2][3]
2 (PSD-95d2)

PSD-95 PDZ domain
EC50 670 nM [2][3]
1 (PSD-95d1)

NR2A binding to PSD-
IC50 o5 0.5 uM [2][3]

NR2B binding to PSD-

IC50 ~8 UM 213
o5 M [21[3]
nNOS/PSD-95

IC50 _ _ ~0.2 uM [2]13]
Interaction

Cultured cortical
Neuroprotection neurons (NMDA- 50 nM [10]

induced excitotoxicity)

Table 2: Recommended Starting Concentrations for Cell Culture Experiments
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Application

Suggested Concentration
Range

Notes

Neuroprotection Assays

10 NM - 1 uM

A dose-response study is
highly recommended to
determine the optimal
concentration for your specific

cell type and injury model.

Apoptosis Inhibition

10nM -1 puM

The optimal concentration may
vary depending on the

apoptotic stimulus.

In Vitro Ischemia (OGD)

50 nM - 500 nM

Treatment can be applied
before, during, or after the
OGD period.

Signaling Pathway

The neuroprotective effects of Tat-NR2B9c are primarily mediated by its ability to disrupt the

PSD-95 scaffolding protein's interaction with the C-terminus of the NMDA receptor subunit

NR2B. This uncouples the receptor from downstream neurotoxic signaling cascades.

Click to download full resolution via product page

Caption: Tat-NR2B9c signaling pathway.
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Experimental Protocols
In Vitro Ischemia Model: Oxygen-Glucose Deprivation
(OGD)

This protocol describes a common method for inducing ischemic-like injury in neuronal cell

cultures.
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Start: Neuronal Culture

Wash with PBS

!

Replace with Glucose-Free DMEM Add MTT Reagent to each well
(final concentration ~0.5 mg/mL)

: i

Incubate in Hypoxic Chamber

(€.g., 95% N2, 5% COz) Incubate for 2-4 hours at 37°C
for 1-2 hours

! !

Add Solubilization Solution
(e.g., DMSO or SDS in HCI)

! !

Incubate under Normoxic Conditions
for 24 hours

! !

Assess Cell Viability/Apoptosis
(e.g., MTT or TUNEL Assay)

Start: Treated Cell Culture

Replace with Normal Culture Medium

Shake plate to dissolve formazan crystals

Measure Absorbance at ~570 nm

!
-
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Start: Treated Cell Culture

Fix cells with 4% Paraformaldehyde

Permeabilize with Triton X-100

Incubate with TdT and Labeled dUTPs

Wash and Detect Label
(e.g., fluorescence microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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